Cas no 55828-12-1 (Benzoyl chloride, 4-hydroxy-3-methoxy-)

• Product Name: Benzoyl chloride, 4-hydroxy-3-methoxy-
• CAS No: 55828-12-1
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 1601484
• PubChem ID: 14539878
• Update Time: 2025-04-23

Benzoyl chloride, 4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-hydroxy-3-methoxy-
• 4-HYDROXY-3-METHOXYBENZOYL CHLORIDE
• chlorovanillin
• SCHEMBL3853620
• NROWLQUIWQQSLF-UHFFFAOYSA-N
• 55828-12-1

• Inchi： 1S/C8H7ClO3/c1-12-7-4-5(8(9)11)2-3-6(7)10/h2-4,10H,1H3
• InChI Key： NROWLQUIWQQSLF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=C1)OC)O)=O

Computed Properties

• Exact Mass: 186.00841
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on Benzoyl chloride, 4-hydroxy-3-methoxy-

Benzoyl chloride, 4-hydroxy-3-methoxy- (CAS No. 55828-12-1): A Versatile Intermediate in Modern Chemical Biology and Medicine

Benzoyl chloride, 4-hydroxy-3-methoxy-, with the chemical identifier CAS No. 55828-12-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its benzoyl chloride moiety and hydroxyl and methoxy substituents, has garnered considerable attention due to its versatile reactivity and utility in synthesizing various biologically active molecules. The presence of both electron-donating and electron-withdrawing groups makes it a valuable intermediate for the development of novel therapeutic agents.

The< strong>benzoyl chloride functional group in this compound is particularly noteworthy for its ability to participate in nucleophilic acyl substitution reactions, a cornerstone of organic synthesis. This reactivity allows for the formation of amides, esters, and other derivatives that are crucial in medicinal chemistry. Furthermore, the< strong>4-hydroxy-3-methoxy substituents introduce additional layers of functionality, enabling further derivatization and customization of the molecular structure. Such modifications are essential for optimizing pharmacokinetic properties, enhancing binding affinity to biological targets, and improving overall drug efficacy.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various diseases, including cancer, inflammation, and neurodegenerative disorders. The< strong>Benzoyl chloride, 4-hydroxy-3-methoxy- compound has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are pivotal in targeting aberrant signaling pathways involved in cancer progression. The ability to fine-tune the electronic properties of the molecule through strategic functionalization has led to the discovery of potent and selective inhibitors with promising preclinical profiles.

Moreover, the< strong>4-hydroxy-3-methoxy group provides a unique opportunity for further chemical manipulation, allowing researchers to explore diverse scaffolds that can interact with biological targets in novel ways. This has led to the development of innovative drug candidates that leverage both covalent and non-covalent interactions to achieve high affinity and specificity. The versatility of< strong>Benzoyl chloride, 4-hydroxy-3-methoxy- as a synthetic intermediate has also been highlighted in the synthesis of protease inhibitors, which are critical for treating viral infections and chronic inflammatory conditions.

The compound's role in drug discovery extends beyond mere structural diversity; it also contributes to the development of methodologies that enhance synthetic efficiency. Recent advances in flow chemistry have enabled the streamlined preparation of complex molecules derived from< strong>Benzoyl chloride, 4-hydroxy-3-methoxy, reducing reaction times and improving yields. This aligns with the broader trend toward sustainable chemistry practices, where minimizing waste and maximizing efficiency are paramount.

In addition to its pharmaceutical applications, research into< strong>Benzoyl chloride, 4-hydroxy-3-methoxy has revealed intriguing potential in materials science. The unique electronic properties of this molecule make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). By incorporating it into π-conjugated systems, scientists aim to create materials with enhanced charge transport capabilities and tunable optoelectronic properties. Such advancements could revolutionize display technologies and energy-efficient lighting solutions.

The< strong>CAS No. 55828-12-1 registry number underscores its importance as a well-characterized chemical entity within academic and industrial research settings. This standardized identification ensures consistency across different studies and facilitates collaboration among researchers worldwide. The compound's documented reactivity profiles and synthetic applications serve as a valuable resource for chemists engaged in drug discovery, material design, and fundamental chemical research.

As our understanding of biological systems continues to evolve, so does the demand for sophisticated molecular tools like< strong>Benzoyl chloride, 4-hydroxy-3-methoxy. Ongoing research efforts are focused on expanding its utility through innovative synthetic strategies and exploring new therapeutic modalities. For example, recent studies have investigated its role in developing targeted drug delivery systems that enhance bioavailability and reduce off-target effects. These developments highlight the compound's enduring relevance in addressing complex challenges in medicine and chemistry.

In conclusion,< strong>Benzoyl chloride, 4-hydroxy-3-methoxy- (CAS No. 55828-12-1) stands as a testament to the power of molecular diversity in driving scientific progress. Its multifaceted applications span from pharmaceuticals to advanced materials, underscoring its significance as a versatile intermediate. As research continues to uncover new possibilities for this compound, it will undoubtedly remain at the forefront of innovation in chemical biology and medicine.